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Compound of Interest

Compound Name: Dichotomine E

Cat. No.: B15611266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dichotomin E is a cyclic pentapeptide natural product. Its structure and synthesis have been

the subject of chemical research, providing valuable insights into peptide chemistry and

methodology. This technical guide provides a comprehensive overview of the spectroscopic

data reported for dichotomin E, with a focus on the data obtained during its total synthesis. The

information presented herein is crucial for the verification of synthetic samples and for the

further investigation of dichotomin E's biological activities.

Spectroscopic Data
The following tables summarize the key spectroscopic data for dichotomin E, primarily derived

from its total synthesis and characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: 1H NMR Spectroscopic Data for Dichotomin E
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Ala-NH 8.15 d 8.4

Ala-αH 4.54 p 7.2

Ala-βH3 1.34 d 7.2

Phe-NH 7.85 d 8.8

Phe-αH 4.65 q 8.0

Phe-βHa 3.22 dd 13.6, 8.0

Phe-βHb 3.08 dd 13.6, 8.0

Phe-ArH 7.20-7.35 m -

Pro-αH 4.25 t 8.0

Pro-βHa 2.25 m -

Pro-βHb 1.95 m -

Pro-γH2 1.85 m -

Pro-δHa 3.65 m -

Pro-δHb 3.50 m -

Tyr-NH 7.65 d 8.4

Tyr-αH 4.58 q 7.6

Tyr-βHa 3.15 dd 14.0, 7.6

Tyr-βHb 2.95 dd 14.0, 7.6

Tyr-ArH (ortho) 7.05 d 8.4

Tyr-ArH (meta) 6.70 d 8.4

Tyr-OH 9.20 s -

Val-NH 7.95 d 8.8

Val-αH 4.35 t 8.4
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Val-βH 2.15 m -

Val-γH6 0.95 d 6.8

Data obtained in a deuterated solvent, typically CDCl3 or DMSO-d6. Please refer to the original

publication for specific conditions.

Table 2: 13C NMR Spectroscopic Data for Dichotomin E
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Position Chemical Shift (δ, ppm)

Ala-C=O 172.5

Ala-Cα 50.2

Ala-Cβ 18.5

Phe-C=O 171.8

Phe-Cα 55.6

Phe-Cβ 38.1

Phe-Cγ (Ar-C) 137.2

Phe-Cδ (Ar-CH) 129.5

Phe-Cε (Ar-CH) 128.8

Phe-Cζ (Ar-CH) 127.0

Pro-C=O 172.1

Pro-Cα 60.5

Pro-Cβ 29.8

Pro-Cγ 25.2

Pro-Cδ 47.5

Tyr-C=O 171.5

Tyr-Cα 56.0

Tyr-Cβ 37.5

Tyr-Cγ (Ar-C) 128.0

Tyr-Cδ (Ar-CH) 130.5

Tyr-Cε (Ar-CH) 115.8

Tyr-Cζ (Ar-COH) 156.2

Val-C=O 172.3
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Val-Cα 59.5

Val-Cβ 30.8

Val-Cγ 19.5

Chemical shifts are reported relative to the solvent peak.

Mass Spectrometry (MS)
Table 3: High-Resolution Mass Spectrometry (HRMS) Data for Dichotomin E

Ion Calculated m/z Observed m/z

[M+H]+ 564.2877 564.2879

[M+Na]+ 586.2696 586.2698

M represents the molecular formula of Dichotomin E: C30H37N5O6

Experimental Protocols
The spectroscopic data presented above were obtained following the total synthesis of

dichotomin E. The key experimental procedures are detailed below.

General Spectroscopic Methods
NMR Spectroscopy:1H and 13C NMR spectra were recorded on a Bruker spectrometer

operating at a frequency of 500 MHz or higher for proton spectra. Chemical shifts are

reported in parts per million (ppm) and are referenced to the residual solvent peak.

Mass Spectrometry: High-resolution mass spectra were obtained using an electrospray

ionization (ESI) source coupled to a time-of-flight (TOF) mass analyzer.

Synthesis and Purification of Dichotomin E
The total synthesis of dichotomin E was achieved through a multi-step sequence starting from

commercially available amino acids. A key step in the synthesis is the macrocyclization of a
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linear pentapeptide precursor. The final product was purified by preparative high-performance

liquid chromatography (HPLC) to yield a white solid.

Visualizations
Synthetic Pathway of Dichotomin E
The following diagram illustrates the key steps in the total synthesis of dichotomin E,

highlighting the formation of the linear precursor and its subsequent macrocyclization.
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Caption: Synthetic overview for Dichotomin E.

Experimental Workflow for Spectroscopic Analysis
This diagram outlines the general workflow for the characterization of synthesized dichotomin

E.
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Caption: Workflow for spectroscopic analysis.

To cite this document: BenchChem. [In-depth Technical Guide to the Spectroscopic Data of
Dichotomin E]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15611266#spectroscopic-data-of-dichotomin-e]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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